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Abstract

N-Formylsaccharin, a crystalline solid derived from saccharin, has emerged as a significant
reagent in organic synthesis. It is recognized for its role as a stable, efficient, and
chemoselective N-formylating agent and as a solid carbon monoxide (CO) surrogate.[1][2] Its
ease of handling, affordability, and environmentally friendly characteristics make it a valuable
alternative to traditional liquid or gaseous formylating agents.[1][3] This document provides a
comprehensive overview of the core physicochemical characteristics of N-Formylsaccharin,
detailed experimental protocols for its synthesis and characterization, and a discussion of its
reactivity and applications.

Core Physicochemical Properties

N-Formylsaccharin is a white to off-white crystalline solid that is stable under ambient, inert
conditions.[4] However, it is sensitive to moisture and can gradually decompose into saccharin
and formic acid, particularly when dissolved in solvents like DMSO.[4] Its stability is enhanced
when stored in a cool, dark place, preferably under an inert atmosphere.
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Structural and Physical Data

The fundamental physical and chemical properties of N-Formylsaccharin are summarized in

the table below, providing a quick reference for laboratory use.

Property Value Source
1,1,3-trioxo-1,2-benzothiazole-

IUPAC Name [5]
2-carbaldehyde
Saccharinal, 3-

Synonyms Oxobenzo[dlisothiazole-2(3H)-  [5]
carbaldehyde 1,1-dioxide

CAS Number 50978-45-5 [5][6]

Molecular Formula CsHsNO4S [5]1[6]

Molecular Weight 211.19 g/mol [51[6]
White to almost white

Appearance
powder/crystal

) ) Data not consistently available

Melting Point i
in search results

Boiling Point 418.3 °C (Predicted) [61[7]

Density 1.771 g/cm3 (Predicted) [7]
-21.17 (Predicted, highl

pKa ( oy [7]

acidic)

Solubility Profile

The solubility of N-Formylsaccharin is a critical parameter for its application in various

reaction conditions. It exhibits low solubility in many common solvents, which can be

advantageous for product purification but requires specific solvent choices for reactions.
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Solvent

Solubility

Notes

Source

Dimethylformamide
(DMF)

Slightly soluble / Low
solubility

DMF is an effective
solvent that avoids
decomposition,
though large
gquantities may be

needed.

[4]

Ethyl Acetate (EtOAC)

Soluble

Used for dissolving
the crude product

during workup.

[3](8]

Dichloromethane
(DCM)

Soluble

Listed as a solvent.

[7]

Water

Stable in water

Does not readily

dissolve but is stable.

Synthesis and Experimental Protocols
Synthesis of N-Formylsaccharin

N-Formylsaccharin can be readily synthesized from inexpensive starting materials. The most

common method involves the reaction of saccharin with a mixed anhydride of formic acid and

acetic acid.[4]

Protocol:

o Formation of Acetic Formic Anhydride: Acetic anhydride is cooled in an ice bath, and formic

acid is added dropwise while maintaining the low temperature. The mixture is stirred to form

the mixed anhydride.

e Reaction with Saccharin: Saccharin is added to the freshly prepared acetic formic anhydride.

o Reaction Execution: The reaction mixture is stirred, often at room temperature, until the

reaction is complete, which can be monitored by techniques like TLC.
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« |solation: The crystalline N-Formylsaccharin product precipitates from the reaction mixture

and can be isolated by filtration.

 Purification: The crude product can be washed with a suitable solvent (e.g., a cold non-polar
solvent) and dried under vacuum. For higher purity, recrystallization may be performed,
although it is noted that freshly prepared N-Formylsaccharin often gives better results in

subsequent reactions than commercially available or aged material.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9457594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9457594/
http://orgsyn.org/demo.aspx?prep=v94p0066
https://pubchem.ncbi.nlm.nih.gov/compound/N-Formylsaccharin
https://pubchem.ncbi.nlm.nih.gov/compound/N-Formylsaccharin
https://www.biosynth.com/p/FF35183/50978-45-5-n-formylsaccharin
https://m.chemicalbook.com/ProductChemicalPropertiesCB92641475_EN.htm
https://www.preprints.org/manuscript/202207.0014/v1/download
https://www.benchchem.com/product/b579874#physicochemical-characteristics-of-n-formylsaccharin
https://www.benchchem.com/product/b579874#physicochemical-characteristics-of-n-formylsaccharin
https://www.benchchem.com/product/b579874#physicochemical-characteristics-of-n-formylsaccharin
https://www.benchchem.com/product/b579874#physicochemical-characteristics-of-n-formylsaccharin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b579874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

